Cas no 1807142-92-2 (2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde
• CAS No: 1807142-92-2
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4892634
• Update Time: 2025-05-19

2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-6(9)5-4(10)1-3(2-13)7(11-5)12(14)15/h1-2,6H
• InChI Key： RENNZRYONKXYGW-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C([N+](=O)[O-])N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde (CAS No. 1807142-92-2)

2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde, with the CAS number 1807142-92-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in drug discovery and synthesis due to their unique structural and electronic properties. The presence of both difluoromethyl and iodo substituents, along with the nitro and carboxaldehyde functional groups, makes this molecule a valuable intermediate in the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In contrast, the iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. The combination of these features makes 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde a promising building block for the synthesis of small-molecule inhibitors targeting various biological pathways.

The nitro group in the pyridine ring contributes to the electron-withdrawing nature of the molecule, influencing its reactivity and interaction with biological targets. This feature is particularly useful in designing molecules with enhanced binding affinity to protein receptors or enzymes. Additionally, the carboxaldehyde functionality provides a reactive site for further derivatization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize drug-like properties.

In recent years, there has been a surge in research focused on developing novel treatments for complex diseases such as cancer, inflammation, and infectious disorders. The structural motifs present in 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde align well with many known pharmacophores, making it an attractive candidate for further exploration. For instance, studies have demonstrated its potential utility in generating kinase inhibitors, which are critical in cancer therapy. The ability to modify the compound through cross-coupling reactions enables the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The difluoromethyl group, in particular, has been shown to improve metabolic stability, a crucial factor in drug design aimed at oral administration.

The pharmaceutical industry has increasingly recognized the importance of nitropyridines as key structural components in drug candidates. Their ability to modulate biological processes while maintaining favorable pharmacokinetic properties makes them indispensable tools in medicinal chemistry. The specific arrangement of functional groups in 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde positions it as a versatile intermediate for constructing molecules with enhanced therapeutic potential.

Recent advances in synthetic methodologies have further expanded the utility of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production scales and improved yields, making it more accessible for industrial applications. These innovations have opened new avenues for drug discovery programs that rely on high-quality intermediates like 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde.

The growing interest in this compound is also reflected in its increasing demand from academic and industrial research laboratories worldwide. Its unique combination of functional groups makes it a valuable asset for chemists working on diverse therapeutic areas. Whether it is used as a starting material for library synthesis or as a key intermediate in target-oriented synthesis, its versatility ensures its continued relevance in pharmaceutical research.

In conclusion, 2-(Difluoromethyl)-3-iodo-6-nitropyridine-5-carboxaldehyde (CAS No. 1807142-92-2) represents a significant advancement in the field of medicinal chemistry. Its structural features and reactivity make it an indispensable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of drug discovery and development.